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Compound of Interest

Compound Name: Benclothiaz

Cat. No.: B3033156 Get Quote

A detailed examination of the nematicidal agent Benclothiaz and its structural analogs reveals

a class of compounds with significant potential for crop protection. This guide synthesizes

available data on their chemical structures, mechanisms of action, and nematicidal efficacy,

providing researchers, scientists, and drug development professionals with a comprehensive

comparative overview.

Benclothiaz, chemically known as 7-chloro-1,2-benzothiazole, is a nematicidal agent utilized in

agriculture to control plant-parasitic nematodes. Its core structure, a benzothiazole ring system,

has been a scaffold of interest for the development of various biologically active compounds.

This analysis delves into the structure-activity relationships of Benclothiaz and its analogs,

presenting available data in a comparative format to guide future research and development in

this area.

Chemical Structure and Properties
Benclothiaz is characterized by a fused benzene and thiazole ring, with a chlorine atom

substituted at the 7th position. Its structural analogs would involve modifications at various

positions of the benzothiazole core, such as alterations in the type and position of substituents

on the benzene ring or modifications to the thiazole ring itself.

Table 1: Physicochemical Properties of Benclothiaz
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Property Value

IUPAC Name 7-chloro-1,2-benzothiazole

Molecular Formula C₇H₄ClNS

Molecular Weight 169.63 g/mol

CAS Number 89583-90-4

Mechanism of Action
Recent studies on the mode of action of benzothiazole-based nematicides suggest a multi-

faceted mechanism. Research on benzothiazole's effect on the root-knot nematode

Meloidogyne incognita indicates that it acts by inhibiting Glutathione S-transferase (GST), a key

enzyme in detoxification pathways. This inhibition leads to a surge in reactive oxygen species

(ROS), causing significant oxidative stress and ultimately leading to nematode mortality. This

mechanism provides a basis for comparing the efficacy of structural analogs, as their ability to

inhibit GST and induce ROS could be a key determinant of their nematicidal potency.
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Caption: Proposed signaling pathway for benzothiazole-induced nematode mortality.

Comparative Nematicidal Efficacy
While direct comparative studies of Benclothiaz and its close structural analogs are limited in

publicly available literature, research on related benzothiazole and benzotriazinone derivatives

provides insights into structure-activity relationships. For instance, a study on 1,2,3-

benzotriazin-4-one derivatives, which share a similar bicyclic core, demonstrated that a 7-

chloro substituted analog exhibited significant nematicidal activity against Meloidogyne

incognita.[1]

Table 2: Nematicidal Activity of a Structurally Related Benzotriazinone Analog
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Compound Concentration (mg/L)
Inhibition Rate (%) against
M. incognita

7-chloro-3-(3-((4,5-

dihydrothiazol-2-

yl)thio)propyl)benzo[d][1][2]

[3]triazin-4(3H)-one

1.0 68.3

This data suggests that the presence of a chlorine atom at the 7-position of the fused benzene

ring, a feature shared with Benclothiaz, is crucial for nematicidal activity. Further research

focusing on the synthesis and comparative screening of 7-substituted-1,2-benzothiazole

derivatives is necessary to establish a clear quantitative structure-activity relationship (QSAR).

Experimental Protocols
The evaluation of nematicidal activity typically involves both in vitro and in vivo assays.

In Vitro Nematicidal Assay
Objective: To determine the direct effect of the compounds on nematode mortality and egg

hatching.

Methodology:

Nematode Culture: Root-knot nematodes (Meloidogyne spp.) are cultured on susceptible

host plants (e.g., tomato) in a greenhouse.

Egg Extraction: Eggs are extracted from infected roots using a sodium hypochlorite solution.

Juvenile Hatching: A portion of the extracted eggs is used to obtain second-stage juveniles

(J2).

Compound Preparation: Test compounds (Benclothiaz and its analogs) are dissolved in a

suitable solvent (e.g., DMSO) and then diluted with water to achieve a range of test

concentrations.
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Mortality Assay: A suspension of J2 nematodes is added to multi-well plates containing the

test solutions. After a specific incubation period (e.g., 24, 48, 72 hours) at a controlled

temperature (e.g., 25°C), the number of dead and live nematodes is counted under a

microscope. Nematodes are considered dead if they are immobile and do not respond to

probing.

Egg Hatching Assay: A suspension of nematode eggs is incubated in the test solutions. After

a set period (e.g., 7-14 days), the number of hatched juveniles is counted.

Data Analysis: The mortality rate and egg hatching inhibition rate are calculated for each

concentration. LC50 (lethal concentration for 50% of the population) values are determined

using probit analysis.
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In Vitro Nematicidal Assay Workflow
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Caption: A generalized workflow for in vitro nematicidal screening assays.

In Vivo Nematicidal Assay (Pot Study)
Objective: To evaluate the efficacy of the compounds in protecting plants from nematode

infection in a controlled environment.
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Methodology:

Planting: Seedlings of a susceptible host plant (e.g., tomato or cucumber) are transplanted

into pots containing sterilized soil.

Compound Application: The test compounds are applied to the soil as a drench or

incorporated into the soil at various concentrations.

Inoculation: A known number of nematode eggs or J2 juveniles are inoculated into the soil

around the plant roots.

Growth Period: The plants are grown in a greenhouse for a specific period (e.g., 4-6 weeks)

to allow for nematode infection and reproduction.

Efficacy Assessment: At the end of the growth period, plants are uprooted, and the roots are

washed. The following parameters are assessed:

Root Gall Index: The severity of root galling is rated on a scale (e.g., 0-5).

Egg Mass Number: The number of egg masses on the roots is counted.

Nematode Population in Soil: The number of nematodes in a soil subsample is

determined.

Data Analysis: The control efficacy of each treatment is calculated relative to an untreated

control.

Conclusion and Future Directions
Benclothiaz and its structural analogs represent a promising class of nematicides. The

available data, although limited in direct comparisons, suggests that the 7-chloro-1,2-

benzothiazole scaffold is a key pharmacophore for nematicidal activity. The proposed

mechanism of action, involving the inhibition of GST and induction of oxidative stress, provides

a rational basis for the design of new, more potent analogs.

Future research should focus on the systematic synthesis of Benclothiaz analogs with

modifications at various positions of the benzothiazole ring. A comprehensive QSAR study

based on robust in vitro and in vivo screening data would be invaluable for optimizing the
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nematicidal potency and understanding the key structural features required for activity.

Furthermore, detailed mechanistic studies on promising analogs will be crucial for developing

next-generation nematicides with improved efficacy and environmental safety profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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